Synthesis of 3-substituted quinolin-2(1H)-ones via the cyclization of o-alkynylisocyanobenzenes†

Organic & Biomolecular Chemistry Pub Date: 2018-09-14 DOI: 10.1039/C8OB01882K

Abstract

A facile synthesis of various functionalized 3-substituted quinolin-2(1H)-ones through Ag(I) nitrate-catalyzed cyclization of o-alkynylisocyanobenzenes is described. The reaction allows rapid and convenient access to 3-substituted quinolin-2(1H)-one scaffolds in moderate to good yields.

Graphical abstract: Synthesis of 3-substituted quinolin-2(1H)-ones via the cyclization of o-alkynylisocyanobenzenes
Synthesis of 3-substituted quinolin-2(1H)-ones via the cyclization of o-alkynylisocyanobenzenes†
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